Cas no 2172109-67-8 (5-(4-ethylphenyl)-2-propylpiperidin-3-amine)

• Product Name: 5-(4-ethylphenyl)-2-propylpiperidin-3-amine
• CAS No: 2172109-67-8
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 5807444
• PubChem ID: 165571694
• Update Time: 2025-08-05

5-(4-ethylphenyl)-2-propylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylphenyl)-2-propylpiperidin-3-amine
• 2172109-67-8
• EN300-1616367

• Inchi： 1S/C16H26N2/c1-3-5-16-15(17)10-14(11-18-16)13-8-6-12(4-2)7-9-13/h6-9,14-16,18H,3-5,10-11,17H2,1-2H3
• InChI Key： KIAZKOKEQUVGAN-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(CC)=CC=2)CC(C1CCC)N

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Additional information on 5-(4-ethylphenyl)-2-propylpiperidin-3-amine

Comprehensive Overview of 5-(4-ethylphenyl)-2-propylpiperidin-3-amine (CAS No. 2172109-67-8)

5-(4-ethylphenyl)-2-propylpiperidin-3-amine (CAS No. 2172109-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative features an ethylphenyl group and a propylamine side chain, which contribute to its distinct chemical behavior. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, including central nervous system (CNS) targeting agents.

The compound's molecular formula and structural characteristics make it a subject of interest in drug discovery. With the growing demand for novel CNS-active compounds, 5-(4-ethylphenyl)-2-propylpiperidin-3-amine is being explored for its possible interactions with neurotransmitter systems. Its piperidine core is a common motif in many FDA-approved drugs, which further elevates its relevance in medicinal chemistry. Recent studies have also investigated its potential as a precursor for neuroprotective agents, aligning with the increasing focus on neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 2172109-67-8 presents intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including reductive amination and cross-coupling methodologies. The compound's amine functionality allows for further derivatization, making it a versatile building block in organic synthesis. This adaptability is particularly valuable in the development of highly selective ligands for biological targets, a key area of interest in modern pharmacology.

In the context of current research trends, 5-(4-ethylphenyl)-2-propylpiperidin-3-amine aligns with several hot topics in scientific exploration. These include the search for novel psychoactive substances (within legal and ethical boundaries), the development of next-generation antidepressants, and the design of selective receptor modulators. The compound's structural features make it a candidate for investigation in these areas, though rigorous testing and validation are required before any clinical applications can be considered.

The analytical characterization of CAS No. 2172109-67-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's identity and quality, especially when used as a reference standard or intermediate in pharmaceutical development. The growing emphasis on quality by design (QbD) in drug manufacturing further underscores the importance of thorough analytical profiling for compounds like this.

From a commercial perspective, 5-(4-ethylphenyl)-2-propylpiperidin-3-amine represents a niche but important segment of the fine chemicals market. Suppliers and manufacturers must navigate complex regulatory compliance requirements while meeting the needs of research institutions and pharmaceutical companies. The compound's availability as a research chemical enables scientific exploration while maintaining appropriate controls and documentation.

Looking ahead, the future research directions for CAS No. 2172109-67-8 may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, investigations into its metabolic fate in biological systems, and exploration of its potential in combination therapies. As the scientific community continues to seek innovative solutions for complex medical challenges, compounds with this structural motif may play an increasingly important role in drug discovery pipelines.

For researchers working with 5-(4-ethylphenyl)-2-propylpiperidin-3-amine, proper handling and storage are essential considerations. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure safety and maintain compound integrity. Documentation of experimental procedures and results contributes to the growing body of knowledge about this interesting chemical entity.

The intellectual property landscape surrounding CAS No. 2172109-67-8 is another area of interest. Patent searches reveal various applications where similar structures have been claimed, highlighting the competitive nature of pharmaceutical innovation. Researchers must navigate this landscape carefully when considering new applications for this compound or its derivatives.

In conclusion, 5-(4-ethylphenyl)-2-propylpiperidin-3-amine represents a fascinating example of how targeted molecular design can yield compounds with significant research potential. Its combination of aromatic and aliphatic features, along with its amine functionality, creates multiple opportunities for scientific exploration. As research continues to evolve in fields like neuropharmacology and medicinal chemistry, this compound may well find its place in the development of important therapeutic agents or research tools.